Cas no 2098018-19-8 (1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile)

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile is a pyrazole-based organic compound featuring a cyclopropylmethyl substituent and a phenyl group at the 3-position. The carbonitrile functional group at the 4-position enhances its reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural framework is advantageous for further derivatization, enabling the development of bioactive molecules. The cyclopropylmethyl moiety contributes to steric and electronic modulation, potentially improving metabolic stability in drug design. This compound is particularly valuable in medicinal chemistry for exploring structure-activity relationships in heterocyclic systems. High purity grades are available to ensure consistency in research and industrial applications.
1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile structure
2098018-19-8 structure
Product Name:1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
CAS No:2098018-19-8
MF:C14H13N3
MW:223.273122549057
CID:5726657
PubChem ID:121213424
Update Time:2025-05-20

1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclopropylmethyl)-3-phenylpyrazole-4-carbonitrile
    • F2198-4925
    • 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
    • 2098018-19-8
    • AKOS026723892
    • Inchi: 1S/C14H13N3/c15-8-13-10-17(9-11-6-7-11)16-14(13)12-4-2-1-3-5-12/h1-5,10-11H,6-7,9H2
    • InChI Key: UUQQDAPPLWYLNM-UHFFFAOYSA-N
    • SMILES: N1(C=C(C#N)C(C2C=CC=CC=2)=N1)CC1CC1

Computed Properties

  • Exact Mass: 223.110947427g/mol
  • Monoisotopic Mass: 223.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.6Ų

1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C136656-100mg
1-(cyclopropylmethyl)-3-phenyl-1h-pyrazole-4-carbonitrile
2098018-19-8
100mg
$ 115.00 2022-06-06
TRC
C136656-500mg
1-(cyclopropylmethyl)-3-phenyl-1h-pyrazole-4-carbonitrile
2098018-19-8
500mg
$ 435.00 2022-06-06
TRC
C136656-1g
1-(cyclopropylmethyl)-3-phenyl-1h-pyrazole-4-carbonitrile
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1g
$ 660.00 2022-06-06
Life Chemicals
F2198-4925-0.25g
1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
2098018-19-8 95%+
0.25g
$419.0 2023-09-06
Life Chemicals
F2198-4925-0.5g
1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
2098018-19-8 95%+
0.5g
$442.0 2023-09-06
Life Chemicals
F2198-4925-1g
1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
2098018-19-8 95%+
1g
$466.0 2023-09-06
Life Chemicals
F2198-4925-2.5g
1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
2098018-19-8 95%+
2.5g
$932.0 2023-09-06
Life Chemicals
F2198-4925-5g
1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
2098018-19-8 95%+
5g
$1398.0 2023-09-06
Life Chemicals
F2198-4925-10g
1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile
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$1957.0 2023-09-06

Additional information on 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile: A Comprehensive Overview

The compound 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile, identified by the CAS number 2098018-19-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The presence of a cyclopropylmethyl group and a phenyl substituent introduces unique electronic and steric properties, making it a subject of interest for researchers exploring novel chemical functionalities.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The cyclopropylmethyl group is known to enhance the stability and bioavailability of such compounds, while the phenyl substituent contributes to aromaticity and potential π-interactions. These features make 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile a promising candidate for exploring new therapeutic agents.

In terms of synthesis, this compound can be prepared via a variety of routes, including condensation reactions and cyclization processes. One notable method involves the reaction of an appropriate aldehyde with a primary amine in the presence of a suitable catalyst. The introduction of the cyclopropylmethyl group typically requires careful control over reaction conditions to ensure optimal yields and purity. Researchers have also explored microwave-assisted synthesis techniques, which have shown promise in accelerating reaction times while maintaining product quality.

The physical and chemical properties of 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile have been extensively characterized using modern analytical techniques. For instance, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its molecular structure, confirming the positions of substituents on the pyrazole ring. Additionally, mass spectrometry has been employed to determine its molecular weight and confirm its identity. These analyses are crucial for ensuring the reliability of experimental data and facilitating further studies.

The application of this compound extends beyond pharmaceutical research. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that pyrazole derivatives can exhibit desirable charge transport characteristics, making them suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The integration of the cyclopropylmethyl group into this structure could further enhance its electronic performance by tuning its energy levels.

In conclusion, 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-4-carbonitrile, with its distinctive structural features and versatile functional groups, represents a valuable addition to the arsenal of compounds available for chemical research. Its potential applications span multiple disciplines, from drug discovery to materials science, underscoring its importance as a subject of ongoing investigation. As researchers continue to explore its properties and functionalities, this compound is poised to contribute significantly to future advancements in these fields.

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